Cas no 2764733-97-1 (N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide)

• Product Name: N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide
• CAS No: 2764733-97-1
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 6795581
• PubChem ID: 164894077
• Update Time: 2025-06-11

N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2764733-97-1
• N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide
• MFCD34760558

• Inchi： 1S/C11H12F3NO3/c1-15(18-3)10(16)8-6-7(11(12,13)14)4-5-9(8)17-2/h4-6H,1-3H3
• InChI Key： HLTSIXAQMCZBAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(N(C)OC)=O)=C1)OC)(F)F

Computed Properties

• Exact Mass: 263.07692773g/mol
• Monoisotopic Mass: 263.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8Ų

Additional information on N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide

Recent Advances in the Study of N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide (CAS: 2764733-97-1)

The compound N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide (CAS: 2764733-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and dimethoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both efficiency and scalability. The researchers utilized a palladium-catalyzed coupling reaction, which significantly reduced the number of steps required compared to traditional methods. This advancement is expected to facilitate further preclinical and clinical studies.

Pharmacological investigations have revealed that N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to suppress the production of pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings were corroborated by a recent paper in Bioorganic & Medicinal Chemistry Letters, which highlighted the compound's selectivity and low toxicity profile.

Another significant development is the exploration of N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide as a potential anticancer agent. Research conducted at a leading oncology institute identified its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's mechanism of action appears to involve the modulation of key signaling pathways, including the PI3K/AKT/mTOR axis. These results were presented at the 2023 American Association for Cancer Research (AACR) Annual Meeting and have sparked interest in further translational studies.

In addition to its therapeutic potential, N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide has also been studied for its physicochemical properties. A recent computational study employed density functional theory (DFT) to analyze its electronic structure and predict its reactivity. These insights are crucial for understanding the compound's interactions with biological targets and for guiding the design of derivatives with enhanced activity.

Despite these promising findings, challenges remain in the development of N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on structural modifications to improve these properties while retaining the compound's efficacy.

In conclusion, N,2-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide (CAS: 2764733-97-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse pharmacological activities, coupled with recent advancements in synthesis and characterization, make it a compelling subject for further investigation. Continued research efforts are expected to unlock its full potential and pave the way for novel therapeutic applications.